Cas no 4439-87-6 (Benzeneacetic acid, a-(2-oxopropyl)-)

• Product Name: Benzeneacetic acid, a-(2-oxopropyl)-
• CAS No: 4439-87-6
• Molecular Formula: C₁₁H₁₂O₃
• Molecular Weight: 192.21118
• CID: 333515
• PubChem ID: 248480

Benzeneacetic acid, a-(2-oxopropyl)- Properties

Names and Identifiers

• Benzeneacetic acid, a-(2-oxopropyl)-
• 2-Phenyllevulinic acid
• 4-oxo-2-phenylpentanoic acid
• 2-phenyl-4-oxopentanoic acid
• 4-Oxo-2-phenyl-valeriansaeure
• 4-oxo-2-phenyl-valeric acid
• SCHEMBL3876478
• MFCD00021712
• AKOS022342872
• NCIOpen2_000073
• 2-PHENYLLEVULINICACID
• NSC-65632
• AT33275
• beta-acetyl phenyl propanoic acid
• DTXSID70289926
• 4439-87-6
• NSC65632

• InChIKey： VUGQILCTHFEHDB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O3/c1-8(12)7-10(11(13)14)9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H,13,14)
• SMILES： CC(CC(C1C=CC=CC=1)C(=O)O)=O

Computed Properties

• Exact Mass: 192.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 1.83390
• PSA: 54.37000
• Melting Point: 127°C

Benzeneacetic acid, a-(2-oxopropyl)- Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

Benzeneacetic acid, a-(2-oxopropyl)- Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%